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Compound Name:
Dimethylmethoxy chromanyl

palmitate

CAS No.: 1224874-11-6

Cat. No.: B16369065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo photoprotective performance of

Dimethylmethoxy chromanyl palmitate (DMC P), a novel antioxidant and skin-brightening

agent. While direct, publicly available in vivo data on its acute photoprotective effects, such as

erythema and sunburn cell reduction, is limited, this document synthesizes the available clinical

and in vitro evidence to offer a comprehensive overview. The performance of DMC P is

discussed in the context of its antioxidant properties and compared with established

photoprotective strategies.

Executive Summary
Dimethylmethoxy chromanyl palmitate (commercially known as Chromabright™ or

Lipochroman-6) is a synthetic molecule designed for its skin brightening and antioxidant

properties.[1][2] In vitro studies have demonstrated its capacity to protect human epidermal

keratinocytes from UV-induced damage, suggesting a photoprotective effect.[3][4] A clinical
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study on a sunscreen formulation containing Dimethylmethoxy Chromanol (the active

component of DMC P) in combination with Spirulina showed significant improvements in skin

pigmentation, collagen degradation, and skin elasticity over 84 days of use compared to the

sunscreen alone, indicating long-term benefits against photoaging.[5] However, there is a lack

of published in vivo studies that directly quantify its efficacy in reducing acute UV-induced

endpoints like erythema and the formation of sunburn cells, which are critical measures of

photoprotection. This guide presents the available data and outlines the established

experimental protocols for assessing these key photoprotective metrics.

Comparative Data
The following table summarizes the available data for Dimethylmethoxy chromanyl palmitate
and provides a comparative context with other photoprotective approaches.
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Parameter

Dimethylmethoxy

Chromanyl Palmitate

(DMC P)

Alternative

Photoprotective

Agents (e.g., Vitamin

E, Botanical

Extracts)

Supporting Evidence

Erythema Reduction

No direct in vivo data

available. A clinical

study on a formulation

containing

Dimethylmethoxy

Chromanol reported

an 18.29% reduction

in skin redness after 4

weeks of use, but this

was in the context of

general skin health

and not a direct

measure of UV-

induced erythema.[6]

Caffeic and ferulic

acids have been

shown in vivo to

significantly protect

the skin against UVB-

induced erythema.[7]

Red orange extract

also demonstrated a

protective effect

against UVB-induced

erythema in human

volunteers.[8]

[6][7][8]

Sunburn Cell (SBC)

Formation

No in vivo data

available. In vitro

studies indicate a

photoprotective effect

on keratinocytes,

suggesting a potential

to reduce SBCs.[3][4]

Sunburn cells are

keratinocytes

undergoing apoptosis

due to UV damage.[9]

Their formation is a

key marker of

photodamage.

[3][4][9]

DNA Damage

Protection

Pre-clinical models

suggest that

Dimethylmethoxy

Chromanol can help

prevent irreversible

DNA damage.[10]

The level of DNA

photodamage is a

major determinant of

sunburn cell induction.

[9] Methods exist for

the direct

measurement of UV-

induced DNA damage

(e.g., thymine dimers)

[9][10][11][12]
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in human skin in vivo.

[11][12]

Antioxidant Activity

Demonstrates potent

antioxidant activity by

scavenging reactive

oxygen species

(ROS), reactive

nitrogen species

(RNS), and reactive

carbonyl species

(RCS).[10] It is

suggested to be a

more potent

antioxidant than α-

tocopherol (Vitamin

E).[1]

Vitamin E is a well-

known antioxidant that

protects the skin from

oxidative stress.[13]

Carotenoids like

lycopene and

astaxanthin also

exhibit strong

antioxidant and

photoprotective

effects.[14][15]

[1][10][13][14][15]

Long-Term

Photoaging

A sunscreen

containing

Dimethylmethoxy

Chromanol and

Spirulina significantly

improved skin

pigmentation, reduced

collagen degradation,

and enhanced skin

elasticity after 84 days

of use in vivo.[5]

Natural extracts are

often included in

sunscreens to provide

additional protection

against photoaging.

[16]

[5][16]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of photoprotective effects.

Below are standardized protocols for key in vivo experiments.

In Vivo Erythema Assessment
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Objective: To evaluate the capacity of a topical agent to reduce skin reddening (erythema)

induced by ultraviolet (UV) radiation.

Protocol:

Subject Recruitment: Healthy volunteers with specific Fitzpatrick skin types are recruited.

Test Sites: Demarcated areas are marked on the subject's back or volar forearm.

Minimal Erythema Dose (MED) Determination: The MED, the lowest UV dose that produces

perceptible erythema 16-24 hours after exposure, is determined for each subject on

unprotected skin.

Product Application: The test product (e.g., a cream containing DMC P) and a

placebo/control are applied to the designated test sites at a standardized quantity (typically 2

mg/cm²).

UV Irradiation: After a specified waiting period, the test sites are exposed to a series of

increasing UV doses, usually multiples of the individual's MED.

Erythema Evaluation: Erythema is visually assessed at 16-24 hours post-irradiation.

Instrumental measurements can also be taken using a chromameter or a reflectance

spectrophotometer to quantify the 'a*' value (redness).

Data Analysis: The reduction in erythema at treated sites compared to control sites is

calculated.

Sunburn Cell (SBC) Quantification
Objective: To quantify the number of apoptotic keratinocytes (sunburn cells) in the epidermis

following UV exposure.

Protocol:

Subject and Test Site Preparation: Similar to the erythema assessment protocol.

UV Exposure: Test sites are irradiated with a suberythemal or minimally erythematous dose

of UV radiation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biopsy: At 24 hours post-irradiation, punch biopsies (typically 3-4 mm) are taken from the

irradiated and control skin sites.

Histological Processing: The biopsy samples are fixed in formalin, embedded in paraffin, and

sectioned.

Staining: Sections are stained with Hematoxylin and Eosin (H&E). Sunburn cells are

identified by their characteristic morphology: a shrunken, eosinophilic cytoplasm and a

condensed, pyknotic nucleus.

Quantification: The number of sunburn cells per unit length of the epidermis is counted under

a microscope.[17]

Data Analysis: The reduction in the number of sunburn cells in the product-treated sites is

compared to the control sites.

In Vivo DNA Damage Assessment
Objective: To measure the extent of UV-induced DNA damage and the protective effect of a

topical agent.

Protocol:

Subject and Test Site Preparation: As per the previous protocols.

UV Exposure: Test sites are exposed to a suberythemal dose of UV radiation.

Biopsy: Skin biopsies are collected at various time points after irradiation to assess both

damage and repair.

Immunohistochemistry: The skin sections are stained with antibodies specific for UV-induced

DNA photoproducts, most commonly cyclobutane pyrimidine dimers (CPDs) or thymine

dimers.[12][18]

Image Analysis: The stained sections are analyzed using microscopy and image analysis

software to quantify the intensity of the staining, which correlates with the amount of DNA

damage.
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Data Analysis: The level of DNA damage in the treated sites is compared to that in the

control sites.
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Caption: UV radiation triggers multiple signaling cascades leading to skin damage.

Experimental Workflow for In Vivo Photoprotection
Study
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Caption: A typical workflow for an in vivo study assessing photoprotective efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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